Cas no 441291-87-8 (N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide
• CAS No: 441291-87-8
• MF: C₁₇H₁₃N₃O₂S₂
• MW: 355.434020757675
• CID: 848899
• Update Time: 2025-07-02

N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
• Oprea1_179856
• (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide
• N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H13N3O2S2/c1-20-14-11(22-2)7-5-9-13(14)24-17(20)19-15(21)16-18-10-6-3-4-8-12(10)23-16/h3-9H,1-2H3/b19-17-
• InChI Key： UTPCTENZTJORSC-ZPHPHTNESA-N
• SMILES： S1/C(=N\C(C2=NC3C=CC=CC=3S2)=O)/N(C)C2C(=CC=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 530
• Topological Polar Surface Area: 108

Additional information on N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide

N-(2E)-4-Methoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-1,3-Benzothiazole-2-Carboxamide: A Comprehensive Overview

The compound with CAS No 441291-87-8, known as N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-1,3-benzothiazole-2-carboxamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in various fields such as pharmaceuticals, agrochemicals, and materials science.

The benzothiazole core of this compound is a bicyclic structure consisting of a benzene ring fused with a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms, making it a heterocyclic aromatic system with unique electronic properties. The substituents on the benzothiazole ring play a crucial role in determining the compound's chemical reactivity and biological activity. In this case, the substituents include a methoxy group (-OCH₃) at the 4-position and a methyl group (-CH₃) at the 3-position of the benzothiazole ring.

The methoxy group at the 4-position introduces electron-donating effects into the aromatic system, which can influence the compound's reactivity and stability. Similarly, the methyl group at the 3-position contributes to the steric environment around the molecule and may enhance its solubility in organic solvents. The presence of these substituents makes this compound particularly interesting for applications that require fine-tuned electronic and steric properties.

One of the most notable features of this compound is its dihydrobenzothiazole moiety. The dihydro form indicates that one of the double bonds in the thiazole ring has been hydrogenated, resulting in a partially saturated structure. This modification can significantly alter the compound's physical and chemical properties compared to its fully unsaturated counterpart. For instance, the dihydro form may exhibit different absorption spectra or reactivity patterns due to changes in conjugation within the molecule.

Recent studies have highlighted the potential of N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene derivatives in various fields. For example, researchers have explored their use as precursors for synthesizing advanced materials with tailored optical and electronic properties. Additionally, this compound has shown promise in medicinal chemistry as a scaffold for developing bioactive molecules with specific therapeutic targets.

In terms of synthesis, this compound can be prepared through a variety of methods depending on the desired scale and purity requirements. One common approach involves condensation reactions between appropriate benzothiazole derivatives and amine-containing compounds under controlled conditions. The use of microwave-assisted synthesis has also been reported to enhance reaction efficiency and yield high-purity products.

The carboxamide group present in this compound adds another layer of functionality to its structure. Amides are known for their ability to participate in hydrogen bonding interactions, which can be exploited in designing molecules with specific binding affinities or solubility characteristics. This feature makes N-(2E)-4-methoxy derivatives particularly appealing for applications in drug delivery systems or as components in bioconjugate chemistry.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their potential impact on ecosystems. Recent research has focused on evaluating their biodegradability under various conditions and exploring ways to minimize their environmental footprint through sustainable synthesis practices.

In conclusion, N-(2E)-4-methoxy-3-methyl-2,3-dihydrobenzothiazolylidene carboxamide represents a fascinating example of how structural modifications can lead to compounds with unique properties and diverse applications. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.